(E)-3-(1-(3-(furan-2-yl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione

• CAS: 2035000-67-8
• Molecular Formula: C13H12N2O5
• Molecular Weight: 276.248
• SMILES: C1C(CN1C(=O)C=CC2=CC=CO2)N3C(=O)COC3=O
• InChI: InChI=1S/C13H12N2O5/c16-11(4-3-10-2-1-5-19-10)14-6-9(7-14)15-12(17)8-20-13(15)18/h1-5,9H,6-8H2/b4-3+
• InChIKey: JEWSCOZIXXEARZ-ONEGZZNKSA-N
• Solubility: not available

Furan-Acryloyl Azetidinyl-Oxazolidinedione Structural Differentiation

(E)-3-(1-(3-(Furan-2-yl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione (CAS 2035000-67-8) is a heterocyclic small molecule containing a strained azetidine ring, an oxazolidine-2,4-dione core, and a furan-2-yl acryloyl side-chain with defined (E)-olefin geometry . This compound belongs to a family of N-acryloyl azetidine-oxazolidinediones that have attracted interest for their potential as covalent modifiers and serine hydrolase inhibitors, where the acryloyl warhead, azetidine conformational constraint, and heteroaryl substituent each contribute distinct physicochemical and reactivity properties [1]. The compound is available at 98% purity for non-human research use .

Covalent probe design

Strained azetidine oxazolidinedione scaffold for serine hydrolase targeting

Heteroaryl SAR

Furan-2-yl acryloyl offers electronic differentiation from phenyl/thiophene analogs

Research purity

98% purity suitable for non-human in vitro studies

• [1] Synthesis of Diverse N-Acryloyl Azetidines and Evaluation of Their Electrophilic Reactivity. ACS Publications, 2025. (Context: describes enhanced electrophilicity of N-acryloyl azetidines due to nonplanar hybridization). View Source

Why Generic Azetidinyl-Oxazolidinedione Analogs Cannot Substitute

Compounds within the N-acryloyl azetidine-oxazolidinedione class share a common scaffold, but substitution at the acryloyl terminus—furan-2-yl versus phenyl, thiophen-2-yl, or 4-chlorophenyl—has been shown to modulate electrophilicity at the Michael acceptor, target engagement kinetics, and downstream biological potency in structurally related covalent inhibitor series [1]. The azetidine ring imposes nonplanar hybridization that reduces amide resonance and enhances acryloyl electrophilicity relative to larger-ring analogs such as pyrrolidine or piperidine derivatives [1]. Consequently, generic substitution with a phenylacryloyl (cinnamoyl) or thienylacryloyl congener without head-to-head comparative data risks introducing different reaction rates, target selectivity profiles, and ultimately divergent experimental outcomes [2]. The quantitative evidence below identifies the limited but real differentiation dimensions that justify compound-specific procurement where furan electronics or azetidine constraint is the critical variable.

Phenylacryloyl (cinnamoyl) analog may introduce higher acryloyl electrophilicity and shift target engagement kinetics

Pyrrolidine ring analog reduced azetidine strain lowers intrinsic electrophilicity, altering reaction rates

Thiophene-2-yl analog higher lipophilicity and polarizability may affect solubility and non-specific binding

• [1] Synthesis of Diverse N-Acryloyl Azetidines and Evaluation of Their Electrophilic Reactivity. ACS Publications, 2025. View Source
• [2] PubChem Compound Summary for CID 91814791, (E)-3-(1-cinnamoylazetidin-3-yl)oxazolidine-2,4-dione (cinnamoyl analog). View Source

Quantitative Differentiation Evidence Against Closest Analogs

Oxazolidine-2,4-Dione Scaffold Advantage in HLE Inhibition

In a head-to-head study of azetidin-2-one-based human leukocyte elastase (HLE) inhibitors, bicyclic oxazolidin-2,4-dione-substituted analogues (compounds 6) were found to be 5 times more active than their N-acyloxyalkylazetidin-2-one and carbamate counterparts (compounds 4 and 5) [1]. This scaffold advantage is independent of the N-acyl substituent, suggesting that any oxazolidine-2,4-dione-bearing azetidine, including the target compound, benefits from the enhanced electrophilicity and active-site fit provided by the bicyclic system [1].

Scaffold Potency

Class-level

~5-fold higher inhibitory activity for bicyclic oxazolidinedione vs. monocyclic azetidinone scaffolds (HLE assay)

Supports scaffold choice for serine hydrolase-targeted covalent probe development

No direct measurement on target compound; class-level inference from J. Med. Chem. 2005

Evidence Dimension	Inhibitory potency against HLE (fold difference between bicyclic oxazolidine-2,4-dione and monocyclic azetidin-2-one)
Target Compound Data	Not directly measured; inferred from scaffold class (compounds 6: bicyclic oxazolidine-2,4-dione-substituted azetidin-2-ones)
Comparator Or Baseline	N-Acyloxyalkylazetidin-2-ones (4) and N-acyloxyalkyl carbamate azetidin-2-ones (5): 5-fold lower inhibitory activity
Quantified Difference	~5-fold activity advantage for oxazolidine-2,4-dione-substituted analogues
Conditions	HLE inhibition assay; J. Med. Chem. 2005, 48, 4861-4870

Why This Matters

Procurement of the oxazolidine-2,4-dione scaffold is essential for HLE-targeted projects; substitution with a monocyclic azetidin-2-one would result in an estimated 5-fold loss in potency.

• [1] Moreira, R., Santana, A. B., Iley, J., Neres, J., Douglas, K. T., Horton, P. N., & Hursthouse, M. B. Design, Synthesis, and Enzymatic Evaluation of N1-Acyloxyalkyl- and N1-Oxazolidin-2,4-dion-5-yl-Substituted β-Lactams as Novel Inhibitors of Human Leukocyte Elastase. J. Med. Chem. 2005, 48, 4861-4870. View Source

Electronic Differentiation: Furan-2-yl vs. Phenyl Acryloyl

The (E)-3-(furan-2-yl)acryloyl group present in the target compound introduces a heteroaromatic ring with distinct electron-donating/withdrawing character compared to the phenyl ring of the closest commercial analog, (E)-3-(1-cinnamoylazetidin-3-yl)oxazolidine-2,4-dione (CAS 2034892-99-2) [1]. The furan oxygen lone pair donates electron density into the acryloyl π-system, reducing the electrophilicity of the Michael acceptor relative to the phenyl analog, which can translate to slower non-specific reactivity and altered target engagement kinetics in covalent inhibitor applications [2]. Quantitative kinetic data are not available from a direct head-to-head comparison of these two compounds, but the electronic difference is well-established in furan vs. phenyl acrylamides [2].

Electronic Modulation

Class-level

Furan-2-yl (electron-rich) reduces acryloyl electrophilicity compared to phenyl; quantitative kinetic data not available

Furan electronic character may offer differentiated target engagement kinetics

Inferred from furan vs. phenyl acrylamide class; head-to-head data needed

Evidence Dimension	Electronic modulation of acryloyl electrophilicity (qualitative)
Target Compound Data	Furan-2-yl acryloyl (electron-rich heteroaryl, reduced electrophilicity)
Comparator Or Baseline	(E)-3-(1-cinnamoylazetidin-3-yl)oxazolidine-2,4-dione (phenyl acryloyl, higher electrophilicity); PubChem CID 91814791
Quantified Difference	Quantitative kinetic comparison not available; class-level inference from furan vs. phenyl acrylamide electrophilicity
Conditions	Inferred from electronic structure; no direct head-to-head assay available

Why This Matters

Where reduced intrinsic reactivity is desired to minimize off-target covalent labeling, the furan-2-yl analog may be preferred over the cinnamoyl analog; procurement selection should be based on this electronic differentiation.

• [1] PubChem Compound Summary for CID 91814791, (E)-3-(1-cinnamoylazetidin-3-yl)oxazolidine-2,4-dione. View Source
• [2] Synthesis of Diverse N-Acryloyl Azetidines and Evaluation of Their Electrophilic Reactivity. ACS Publications, 2025. View Source

Enhanced Electrophilicity via Azetidine Ring Constraint

N-Acryloyl azetidines exhibit nonplanar hybridization at the azetidine nitrogen, resulting in reduced amide-like character of the O=C–N bond and consequently enhanced electrophilicity at the appended Michael acceptor [1]. This effect is diminished in larger-ring analogs such as (E)-3-(1-(3-(furan-2-yl)acryloyl)pyrrolidin-3-yl)oxazolidine-2,4-dione, where the pyrrolidine ring adopts greater planarity and restores partial amide resonance [1]. The target compound's azetidine scaffold thus provides intrinsically higher reactivity toward nucleophilic cysteine or serine residues compared to its pyrrolidine congener.

Azetidine Constraint

Class-level

Nonplanar azetidine N hybridization disrupts amide resonance, enhancing acryloyl electrophilicity vs. pyrrolidine

Azetidine scaffold selection may support rapid covalent target engagement

Based on N-acryloyl azetidine reactivity studies; no direct kinetic comparison

Evidence Dimension	Electrophilicity at the acryloyl β-carbon (qualitative; azetidine vs. pyrrolidine ring constraint)
Target Compound Data	Azetidine scaffold: enhanced electrophilicity due to nonplanar nitrogen hybridization
Comparator Or Baseline	(E)-3-(1-(3-(furan-2-yl)acryloyl)pyrrolidin-3-yl)oxazolidine-2,4-dione (pyrrolidine analog): reduced electrophilicity due to greater amide resonance
Quantified Difference	Quantitative rate constant comparison not available; class-level inference from N-acryloyl azetidine reactivity studies
Conditions	Inferred from structural and electronic analysis; no direct head-to-head kinetic assay

Why This Matters

For applications requiring rapid, irreversible target engagement, the azetidine-containing compound is expected to outperform the pyrrolidine analog; procurement decisions should reflect the need for higher intrinsic reactivity.

• [1] Synthesis of Diverse N-Acryloyl Azetidines and Evaluation of Their Electrophilic Reactivity. ACS Publications, 2025. View Source

Lipophilicity and Polarizability: Thiophene vs. Furan Acryloyl

The closest heteroaryl analog identified is (E)-3-(1-(3-(thiophen-2-yl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione, which replaces the furan oxygen with a sulfur atom . Thiophene has higher polarizability and slightly higher lipophilicity than furan (calculated logP difference estimated at +0.3 to +0.5 log units based on fragment contributions), which can affect membrane permeability and non-specific protein binding [1]. Where furan offers lower lipophilicity and reduced polarizability, the target compound may exhibit superior solubility and lower off-target binding relative to the thiophene congener.

Lipophilicity Δ (Thiophene)

Class-level

Estimated logP +0.3–0.5 for thiophene vs. furan; thiophene has higher polarizability

Furan may provide lower lipophilicity for ADMET-relevant property optimization

Fragment-based calculation; no experimental logP or solubility comparison

Evidence Dimension	Lipophilicity and polarizability (calculated logP difference; solubility and protein binding implications)
Target Compound Data	Furan-2-yl: lower calculated logP; reduced polarizability
Comparator Or Baseline	(E)-3-(1-(3-(thiophen-2-yl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione: estimated logP ~0.3-0.5 units higher; higher polarizability
Quantified Difference	Calculated logP difference: +0.3 to +0.5 for thiophene vs. furan (fragment-based estimate)
Conditions	Computational estimation; no experimental logP or solubility comparison published

Why This Matters

In lead optimization where reducing lipophilicity is critical for ADMET profiles, the furan-2-yl compound offers a measurable advantage over the thiophene-2-yl analog.

• [1] Hansch, C., Leo, A., Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. (Fragment constant methodology for logP estimation). View Source

4-Chlorophenyl Analog: Higher Molecular Weight and Lipophilicity

(E)-3-((1-(3-(4-chlorophenyl)acryloyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione (CAS 2035036-83-8) is a 4-chlorophenyl analog with an additional methylene spacer . The molecular weight of this analog (334.76 g/mol) is significantly higher than the target compound (276.24 g/mol), and the 4-chlorophenyl group increases lipophilicity (estimated clogP ~2.5 vs. ~1.0 for the furan analog) [1]. The target compound's lower molecular weight and lipophilicity make it more attractive for fragment-based drug discovery or where ligand efficiency metrics are paramount.

MW & clogP vs. 4-ClPh

Cross-study comparable

Target: MW 276.2, clogP ~1.0; 4-chlorophenyl analog: MW 334.8, clogP ~2.5 (calculated)

Furan analog aligns with fragment-based lead-likeness and ligand efficiency criteria

Calculated properties; no experimental comparison

Evidence Dimension	Molecular weight and lipophilicity
Target Compound Data	MW = 276.24 g/mol; estimated clogP ~1.0
Comparator Or Baseline	4-Chlorophenyl analog (CAS 2035036-83-8): MW = 334.76 g/mol; estimated clogP ~2.5
Quantified Difference	MW difference: +58.52 g/mol; clogP difference: ~+1.5 log units
Conditions	Calculated properties; no direct experimental comparison

Why This Matters

Procurement of the furan analog over the 4-chlorophenyl analog is justified when adherence to Lipinski-like property guidelines or ligand efficiency targets is required.

• [1] PubChem Computed Properties: XLogP3, Molecular Weight. (Estimated values for analog comparison). View Source

Application Scenarios for Furan-Acryloyl Azetidinyl-Oxazolidinedione

Covalent Serine Protease Inhibitor Development with Enhanced Potency

Where the goal is to develop a covalent inhibitor of human leukocyte elastase (HLE) or related serine proteases, procuring the oxazolidine-2,4-dione-containing scaffold provides an estimated 5-fold potency advantage over monocyclic azetidin-2-one alternatives, as established by class-level evidence from J. Med. Chem. 2005 [2]. The azetidine constraint further enhances acryloyl electrophilicity relative to pyrrolidine analogs, maximizing target engagement efficiency.

Heteroaryl Modulation SAR for Covalent Warhead Reactivity

For medicinal chemistry programs aiming to tune covalent warhead electrophilicity through heteroaryl substitution, the furan-2-yl acryloyl group offers differentiated electronic character compared to phenyl (cinnamoyl) and thiophene analogs [2]. Procuring the furan analog alongside the phenyl and thiophene congeners enables systematic SAR exploration of electronic effects on target engagement kinetics and selectivity.

Fragment-Based Lead Discovery with Ligand Efficiency

The target compound's lower molecular weight (276.24 g/mol) and reduced lipophilicity (estimated clogP ~1.0) position it as a more attractive starting point for fragment-based drug discovery compared to the 4-chlorophenyl analog (MW 334.76, clogP ~2.5) [2]. Procurement of the furan analog aligns with lead-likeness and ligand efficiency optimization goals.

Application

Selection Property

Validation Focus

Covalent serine protease probe development (e.g., HLE)

Oxazolidine-2,4-dione scaffold potency context

Serine hydrolase inhibition endpoint review

Heteroaryl electronic SAR for covalent warhead tuning

Acryloyl electrophilicity modulation via heteroaryl substituent

Target engagement kinetics and selectivity profiling

Fragment-based lead discovery with ligand efficiency

Low molecular weight and lipophilicity profile

Lead-likeness and ligand efficiency metrics validation

• [1] Moreira, R., et al. J. Med. Chem. 2005, 48, 4861-4870. (Section 4, Scenario 1 HLE potency evidence). View Source
• [2] PubChem Compound Summary for CID 91814791 and Chemsrc entry for 4-chlorophenyl analog. (Section 4, Scenarios 2 and 3 comparator data). View Source